Cas no 1211788-82-7 (5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole)

5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole is a fluorinated triazole derivative characterized by its heterocyclic structure, incorporating both phenyl and fluorophenyl substituents. This compound is of interest in medicinal chemistry and material science due to its potential as a building block for biologically active molecules, particularly in the development of pharmaceuticals targeting enzyme inhibition or receptor modulation. The fluorine substitution enhances metabolic stability and binding affinity, while the triazole core offers versatility in synthetic applications. Its well-defined structure and purity make it suitable for research in drug discovery and organic synthesis, where precise molecular modifications are required.

5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole structure

1211788-82-7 structure

Product Name:5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole

CAS No:1211788-82-7

MF:C₁₄H₁₀FN₃

MW:239.247705936432

CID:5157611

Update Time:2025-06-14

5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

- 5-(3-Fluorophenyl)-3-phenyl-1H-1,2,4-triazole
- 5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole
- 1H-1,2,4-Triazole, 5-(3-fluorophenyl)-3-phenyl-
- Inchi： 1S/C14H10FN3/c15-12-8-4-7-11(9-12)14-16-13(17-18-14)10-5-2-1-3-6-10/h1-9H,(H,16,17,18)
- InChI Key： OJXJHRVAZJKDLX-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1=NNC(C2C=CC=CC=2)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 268
XLogP3: 3.4
Topological Polar Surface Area: 41.6

5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM489005-1g	5-(3-Fluorophenyl)-3-phenyl-1H-1,2,4-triazole	1211788-82-7	97%	1g	$381	2023-03-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD607567-1g	5-(3-Fluorophenyl)-3-phenyl-1H-1,2,4-triazole	1211788-82-7	97%	1g	￥2646.0	2023-04-05

5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole Related Literature

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4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole

Comprehensive Overview of 5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole (CAS No. 1211788-82-7)

The compound 5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole (CAS No. 1211788-82-7) is a fluorinated [1,2,4]triazole derivative that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including a 3-fluoro-phenyl substitution and a phenyl group at the 3-position of the triazole ring, make it a valuable scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for metal-organic frameworks (MOFs), aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for fluorinated heterocycles like 5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole has surged due to their enhanced metabolic stability and membrane permeability—a critical factor in developing next-generation therapeutics. The fluoro-phenyl moiety is known to improve bioavailability, a hot topic in AI-driven drug discovery discussions. Computational studies frequently highlight this compound’s binding affinity with protein targets, making it a recurring subject in molecular docking simulations and QSAR modeling.

From a synthetic chemistry perspective, the preparation of CAS 1211788-82-7 involves palladium-catalyzed cross-coupling or cyclization reactions, methods widely searched in academic databases like SciFinder and Reaxys. Its triazole core is structurally analogous to components found in commercial agrochemicals and OLED materials, linking it to sustainability-focused applications. Notably, the compound’s fluorescence properties have sparked investigations into its use as a bioimaging probe, coinciding with the rise of theranostic nanoparticles in biomedical engineering.

Analytical characterization of 5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole typically employs LC-MS, NMR, and X-ray crystallography—techniques frequently queried in search engines by chemistry professionals. Stability studies under varying pH conditions are also trending, as the pharmaceutical industry prioritizes degredation pathway analysis. The compound’s logP and pKa values are often calculated using cheminformatics tools, reflecting the integration of big data in modern chemical research.

In material science, the planar geometry of this [1,2,4]triazole derivative enables π-π stacking interactions, a property exploited in designing organic semiconductors. This aligns with global interest in flexible electronics and energy storage solutions. Patent literature reveals its incorporation into coordination polymers for gas storage—a response to the growing emphasis on carbon capture technologies.

Safety assessments indicate that CAS 1211788-82-7 requires standard laboratory precautions, with no extreme hazards reported. This contrasts with broader searches for "green synthetic alternatives," highlighting the compound’s compatibility with benign-by-design principles. Its environmental fate is less studied, presenting opportunities for research on biodegradation kinetics—a gap often noted in life cycle assessment (LCA) literature.

The commercial availability of 5-(3-Fluoro-phenyl)-3-phenyl-1H-[1,2,4]triazole through specialty chemical suppliers has increased, driven by its utility in high-throughput screening libraries. Pricing trends correlate with demand for building blocks in medicinal chemistry, a sector projected to grow with advancements in fragment-based drug design. Regulatory databases classify it as a research-grade substance, avoiding restrictions that apply to controlled precursors.

Future directions may explore its enantioselective synthesis, responding to the pharmaceutical industry’s focus on chiral purity. The compound’s potential as a covalent inhibitor warrants investigation, given the success of similar motifs in targeted cancer therapies. Interdisciplinary collaborations could unlock applications in catalysis or supramolecular chemistry, areas where triazole derivatives show promise.